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Compound of Interest

Compound Name: 2,6-Dimethoxytoluene

Cat. No.: B1360059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The toxicological properties of 2,6-Dimethoxytoluene have not been thoroughly

investigated. The information presented in this document is based on the limited data available

from material safety data sheets (MSDS) and chemical supplier information. Much of the

hazard classification is derived from Quantitative Structure-Activity Relationship (QSAR)

modeling rather than extensive experimental studies.

Core Toxicological Profile
2,6-Dimethoxytoluene (CAS No. 5673-07-4) is classified as a substance that may cause skin

irritation, serious eye irritation, and respiratory irritation.[1][2][3] To date, comprehensive studies

detailing acute and chronic toxicity, carcinogenicity, genotoxicity, or reproductive toxicity in

mammalian systems are not publicly available.

Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

2,6-Dimethoxytoluene is categorized with the following hazard statements[3]:

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation
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The signal word associated with this chemical is "Warning".[1] Precautionary statements

recommend avoiding breathing dust/fume/gas/mist/vapors/spray and using protective gloves

and eye/face protection.[1]

Quantitative Toxicological Data
A thorough search of publicly available literature and databases did not yield quantitative

toxicological data from experimental studies on 2,6-Dimethoxytoluene, such as LD50 (median

lethal dose) or NOAEL (No-Observed-Adverse-Effect Level) values for relevant exposure

routes in mammals.

One study reported an aquatic toxicity value:

LC50 (96 hours) for Pimephales promelas (fathead minnow): 20.2 mg/L[2]

This information is relevant for environmental risk assessment but does not directly inform

human health toxicology.

Experimental Protocols
Detailed experimental protocols for toxicological assessments of 2,6-Dimethoxytoluene are

not available in the public domain, as extensive testing has not been reported. Standardized

guidelines for toxicity testing, such as those provided by the Organisation for Economic Co-

operation and Development (OECD), would be the basis for any future studies.[4] These would

include, but not be limited to:

Acute Oral Toxicity: OECD Test Guideline 401

Skin Irritation/Corrosion: OECD Test Guideline 404

Eye Irritation/Corrosion: OECD Test Guideline 405

Genotoxicity (e.g., Ames test): OECD Test Guideline 471

Signaling Pathways
There is no available information on the specific signaling pathways that may be affected by

2,6-Dimethoxytoluene.
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Logical Relationship of Hazard Assessment
The following diagram illustrates the logical flow of the limited hazard assessment for 2,6-
Dimethoxytoluene based on available data.
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Caption: Logical flow of hazard assessment for 2,6-Dimethoxytoluene.

Conclusion
The current toxicological profile of 2,6-Dimethoxytoluene is incomplete. The available

information, primarily from MSDS and based on computational models, indicates potential for

irritant effects on the skin, eyes, and respiratory system. There is a significant lack of empirical

data regarding its systemic toxicity, genotoxicity, carcinogenicity, and effects on signaling

pathways. Therefore, this substance should be handled with caution in a research and

development setting, adhering to all recommended safety precautions, until more

comprehensive toxicological studies are conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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